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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B12363504

An In-depth Technical Guide to Direct Red 254

This guide provides a comprehensive technical overview of Direct Red 254, tailored for
researchers, scientists, and professionals in drug development. It covers core molecular data,
physicochemical properties, and detailed experimental protocols.

Core Compound Identification

Direct Red 254 is a water-soluble, synthetic organic compound belonging to the disazo class
of dyes.[1][2] It is primarily used in dyeing cellulosic fibers such as cotton, as well as for
coloring paper and leather.[3]

A point of critical importance is the frequent confusion between Direct Red 254 and Pigment
Red 254. These are fundamentally different compounds with distinct chemical structures,
properties, and applications. Pigment Red 254 is a high-performance diketopyrrolo-pyrrole
(DPP) pigment, characterized by its insolubility in water and exceptional stability, making it
suitable for demanding applications like automotive paints and plastics.[4][5][6][7] This guide
focuses exclusively on the disazo dye, Direct Red 254.

The core molecular details for Direct Red 254 are as follows:
e Molecular Formula: C22H15NsNa207S2[8][9]

e Molecular Weight: 571.5 g/mol [8][9]
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e |UPAC Name: disodium;7-amino-4-hydroxy-3-[[4-[(4-
sulfonatophenyl)diazenyl]phenyl]diazenyl]lnaphthalene-2-sulfonate[8]

e CAS Registry Number: 101380-00-1[1][2][8][10]

Physicochemical Properties

The quantitative and qualitative properties of Direct Red 254 are summarized in the table
below for clear reference.

Property Value | Description Citations
Chemical Class Disazo Dye [1][2]
Physical Appearance Dark Red Powder / Liquid [2][8]

Hue Bluish Pink [2][11]

Soluble in water (approx. 100

- g/L), soluble in concentrated
Solubility ) ) ] ) [819]
sulfuric acid, slightly soluble in

ethanol.
pH Range 6.5-9 [8]
. 4 -5 (on a 1-8 Blue Wool
Light Fastness [2][11]
Scale)

32 - 35% (for liquid
Dye Content _ [2][11]
formulations)

Experimental Protocols

This section details the methodologies for the synthesis and analysis of Direct Red 254.

Synthesis Protocol

The synthesis of Direct Red 254, as a disazo dye, follows a well-established chemical pathway
involving diazotization and coupling reactions. The specific route involves the diazotization of 4-
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aminoazobenzene-4'-sulfonic acid, which is then coupled with J acid (7-amino-4-
hydroxynaphthalene-2-sulfonic acid).[4]

Below is a generalized experimental protocol for this type of synthesis:
o Step 1: Diazotization of the Primary Aromatic Amine

o Dissolve the primary aromatic amine (e.g., 4-aminoazobenzene-4'-sulfonic acid) in a dilute
mineral acid solution (e.g., hydrochloric acid) and cool the mixture to 0-5°C in an ice bath.

o Slowly add a chilled aqueous solution of sodium nitrite (NaNOz) dropwise while
maintaining the low temperature.

o Stir the mixture for a short period after the addition is complete to ensure the full formation
of the diazonium salt. The presence of excess nitrous acid can be checked with starch-
iodide paper.

e Step 2: Preparation of the Coupling Component Solution

o Dissolve the coupling component (e.g., J acid) in a dilute alkaline solution (e.g., sodium
carbonate or sodium hydroxide) to form the corresponding phenoxide or naphthoxide salt,
which is more reactive.

o Cool this solution to 0-5°C.
o Step 3: Azo Coupling Reaction

o Slowly add the cold diazonium salt solution from Step 1 to the cold coupling component
solution from Step 2.

o Maintain the temperature below 5°C and keep the reaction mixture alkaline to facilitate the
electrophilic substitution reaction.

o A colored precipitate of the azo dye will form. Continue stirring in the cold for several hours
to ensure the reaction goes to completion.

o Step 4: Isolation and Purification
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o Isolate the precipitated dye by filtration.

o Wash the filter cake with a cold brine solution to remove impurities.

o Dry the final product in an oven at a controlled temperature.
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Caption: General workflow for the synthesis of a disazo dye.
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Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

HPLC is a primary technique for the separation, identification, and quantification of azo dyes

like Direct Red 254 from various matrices.[4] A reversed-phase HPLC method with UV-Vis or

mass spectrometry (MS) detection is commonly employed.

Below is a representative protocol for the analysis of azo dyes:

e Sample Preparation:

[¢]

Accurately weigh a solid sample (e.g., dyed textile) or measure a liquid sample.

For solid samples, perform a solvent extraction. A common procedure for textiles involves
a reductive cleavage of the azo bond to release aromatic amines, which are then
extracted. A typical extraction solvent is methanol or a mixture of methanol and a buffer.
[12][13]

For liquid samples, perform a simple dilution with the mobile phase.

Filter the final extract or diluted solution through a 0.45 um syringe filter to remove
particulate matter before injection.

o Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 3 pum particle size).[12]
Mobile Phase A: Water with an additive like 0.1% formic acid.[13]

Mobile Phase B: Organic solvent such as methanol or acetonitrile with 0.1% formic acid.
[13]

Flow Rate: 0.3 - 0.7 mL/min.[13][14]
Injection Volume: 5 - 10 pL.[12][13]

Column Temperature: 25 - 30°C.[12][14]
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o Gradient Elution: Start with a high percentage of Mobile Phase A, gradually increasing the
percentage of Mobile Phase B to elute compounds of increasing hydrophobicity. A typical
gradient might run from 5% B to 95% B over 15-20 minutes.

e Detection:

o UV-Vis/Diode Array Detector (DAD): Monitor at specific wavelengths corresponding to the
absorbance maxima of the dye or its constituent amines (e.g., 240 nm, 278 nm).[12]

o Mass Spectrometry (MS): For higher sensitivity and selectivity, couple the HPLC to an MS
detector. Use an ionization mode like Electrospray lonization (ESI) or Atmospheric
Pressure Chemical lonization (APCI) in positive ion mode. Monitor specific mass-to-
charge (m/z) ratios for the target analytes using Single lon Recording (SIR).[15]

e Quantification:
o Prepare a series of calibration standards of known concentrations.
o Generate a calibration curve by plotting the peak area against concentration.

o Determine the concentration of the analyte in the sample by comparing its peak area to
the calibration curve.
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Caption: General experimental workflow for HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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